Cas no 1101121-05-4 (5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid)

5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core substituted with a bromine atom at the 5-position and a carboxylic acid group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing biologically active molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group offers versatility for derivatization or salt formation. Its rigid fused-ring system contributes to stability and potential binding affinity in medicinal chemistry applications. The compound is typically supplied with high purity, ensuring reliable performance in research and industrial processes.

5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid structure

1101121-05-4 structure

Product Name:5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid

CAS No:1101121-05-4

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD18837595

CID:1037023

PubChem ID:68507303

Update Time:2025-06-06

5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid
- 5-Bromo-pyrazolo[1,5-a]pyridine-3-carboxylic acid
- MFCD18837595
- SCHEMBL3089211
- KPAHXGSXTRKJCE-UHFFFAOYSA-N
- SY097766
- EN300-250349
- P12487
- 1101121-05-4
- CS-0050559
- DTXSID00738477
- AMY30447
- AKOS016008915
- AS-51360
- PB13874
- 5-Bromopyrazolo[1,5-a]pyridine-3-carboxylicacid
- BUB12105
- MDL： MFCD18837595
- Inchi： 1S/C8H5BrN2O2/c9-5-1-2-11-7(3-5)6(4-10-11)8(12)13/h1-4H,(H,12,13)
- InChI Key： KPAHXGSXTRKJCE-UHFFFAOYSA-N
- SMILES： BrC1C=CN2C(C=1)=C(C(=O)O)C=N2

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 54.6Å²

Experimental Properties

Density: 1.9±0.1 g/cm3

5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Pricemore >>

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